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Compound of Interest

Compound Name: Isophthalate

Cat. No.: B1238265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations

associated with isophthalic acid. The information is compiled from various safety data sheets

and toxicological reports to ensure a comprehensive understanding for professionals in

research and drug development.

Toxicological Profile
Isophthalic acid exhibits a low order of acute toxicity. The primary health concerns are related

to eye irritation. Chronic exposure at high doses has been associated with effects on the

kidneys and bladder in animal studies.

Acute Toxicity
Isophthalic acid has low acute toxicity via oral, dermal, and inhalation routes.[1] Ingestion may

cause gastrointestinal irritation.[2]

Irritation and Sensitization
The substance is considered to be a slight skin irritant and a serious eye irritant.[3] It is not

classified as a skin sensitizer.

Chronic Toxicity and Carcinogenicity
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Long-term exposure studies in rats indicated the formation of kidney and bladder calculi at high

doses.[4] There is no evidence to suggest that isophthalic acid is carcinogenic.[5][6]

Reproductive and Developmental Toxicity
Current data does not indicate that isophthalic acid is a reproductive or developmental toxicant.

[6] However, some sources suggest it is suspected of damaging fertility.[4] Phthalates, as a

class of chemicals, have been associated with reproductive and developmental toxicity in

animal studies, but isophthalic acid itself is rapidly metabolized and excreted.[1][4][7][8]

Exposure Controls and Personal Protection
To ensure the safety of personnel handling isophthalic acid, appropriate engineering controls

and personal protective equipment (PPE) should be utilized.

Engineering Controls
Work should be conducted in a well-ventilated area to minimize the inhalation of dust.[4][9]

Local exhaust ventilation is recommended where dust may be generated.[5][10]

Personal Protective Equipment
Eye/Face Protection: Chemical safety goggles or glasses are recommended to prevent eye

contact.[3][4][10][11][12][13]

Skin Protection: Protective gloves should be worn to prevent skin contact.[3][5][10] Suitable

protective clothing is also recommended.[3][4][11][12]

Respiratory Protection: If dust is generated and engineering controls are not sufficient, a

particulate filter respirator is recommended.[3][5][9][10]

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of the compound

and ensure a safe working environment.

Handling
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Avoid contact with skin and eyes and limit all unnecessary personal contact.[3][4] Do not eat,

drink, or smoke when handling the substance.[4][10] Wash hands thoroughly after handling.[3]

[4]

Storage
Store in a cool, dry, well-ventilated area in a tightly closed container.[3][4][5][9][11][13] Keep

away from strong oxidizing agents and strong alkalis.[4]

Physical and Chemical Properties
Property Value Reference

Physical State Solid, white crystalline powder [3]

Molecular Mass 166.13 g/mol [3]

Melting Point 345-348°C [10]

Solubility in Water Slightly soluble [1]

Accidental Release and First Aid Measures
Accidental Release
In case of a spill, avoid generating dust.[4][9] Sweep up the spilled substance into a suitable

container for disposal.[4][5][6][9][10] Ensure the area is well-ventilated.

First Aid
Inhalation: Move the person to fresh air.[3][5][6][10]

Skin Contact: Wash the affected area with plenty of water.[3][5][6]

Eye Contact: Rinse cautiously with water for several minutes.[3][4] If irritation persists, seek

medical attention.[3][4]

Ingestion: Rinse mouth with water.[3][5][6] Do not induce vomiting.

Fire and Explosion Hazards
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Isophthalic acid is combustible.[10] Finely dispersed particles can form explosive mixtures in

air.[10][14]

Suitable Extinguishing Media
Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.[3][5][6]

Experimental Protocols
Detailed methodologies for key toxicological assessments are crucial for the interpretation of

safety data. Below are generalized protocols for common studies.

Acute Oral Toxicity (OECD Test Guideline 401)
A study to determine the acute oral toxicity of a substance.

Acute Oral Toxicity Protocol (OECD 401)

Animal Selection
(e.g., rats)

Single Oral Dose
(various concentrations)

Observation Period
(e.g., 14 days)

Monitor for mortality,
clinical signs, and

body weight changes

Gross Necropsy
of all animals

Calculate LD50

Skin Irritation Protocol (OECD 404)

Animal Selection
(e.g., rabbits)

Apply Test Substance
to shaved skin

Exposure Period
(e.g., 4 hours)

Observe for erythema
and edema at specified

intervals (e.g., 1, 24, 48, 72 hrs)

Score skin reactions
(Draize scale)

Classify as irritant
or non-irritant

Eye Irritation Protocol (OECD 405)

Animal Selection
(e.g., rabbits)

Instill Test Substance
into one eye

Observe for corneal opacity,
iris lesions, conjunctival

redness and chemosis at
specified intervals

Score eye reactions
Classify as irritant

or non-irritant
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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